Cas no 1248242-84-3 (8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride)

• Product Name: 8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride
• CAS No: 1248242-84-3
• MF: C₉H₈BrClO₄S
• MW: 327.579420089722
• CID: 5281003
• PubChem ID: 165446941
• Update Time: 2025-10-30

8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1248242-84-3
• (8-bromo-2,3-dihydro-1,4-benzodioxin-6-yl)methanesulfonyl chloride
• EN300-681159
• 8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride

• Inchi： 1S/C9H8BrClO4S/c10-7-3-6(5-16(11,12)13)4-8-9(7)15-2-1-14-8/h3-4H,1-2,5H2
• InChI Key： PRSDCIOOKRQUMX-UHFFFAOYSA-N
• SMILES： O1C2=C(Br)C=C(CS(Cl)(=O)=O)C=C2OCC1

Computed Properties

• Exact Mass: 325.90152g/mol
• Monoisotopic Mass: 325.90152g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61Ų

Experimental Properties

• Density: 1.787±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 432.3±45.0 °C(Predicted)

Additional information on 8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride

Introduction to 8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride (CAS No. 1248242-84-3) and Its Applications in Modern Chemical Biology

The compound 8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride (CAS No. 1248242-84-3) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, featuring a brominated benzodioxin core substituted with a methanesulfonyl chloride group, has garnered attention due to its unique structural and functional properties. The presence of both bromine and sulfonyl chloride functionalities makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of bioactive agents.

One of the most compelling aspects of 8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride is its role as a building block in medicinal chemistry. The benzodioxin scaffold is known for its structural similarity to certain natural products and bioactive compounds, which has led to its exploration as a pharmacophore in drug discovery efforts. The bromine atom at the 8-position provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of diverse molecular architectures.

The methanesulfonyl chloride moiety at the 6-position introduces a strong electrophilic center, making the compound an excellent reagent for nucleophilic substitution reactions. This feature is particularly valuable in the synthesis of sulfonamides, which are ubiquitous motifs in medicinal chemistry due to their biological activity. Researchers have leveraged this reactivity to develop novel sulfonamide derivatives with potential therapeutic applications in various disease areas.

Recent advancements in synthetic methodologies have further enhanced the utility of 8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride. For instance, transition-metal-catalyzed reactions have enabled efficient transformations of this compound into more complex scaffolds. These methods have been instrumental in generating libraries of novel compounds for high-throughput screening (HTS) campaigns aimed at identifying lead candidates for drug development.

In addition to its synthetic utility, 8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride has been explored in various biological contexts. The benzodioxin core is structurally related to compounds that exhibit agonist activity at certain neurotransmitter receptors. While the exact pharmacological profile of this specific derivative remains under investigation, preliminary studies suggest that it may modulate receptor activity through interactions with specific binding sites. Such findings have sparked interest in exploring its potential as a tool compound for studying receptor function and as a lead for developing novel therapeutics.

The integration of computational chemistry and machine learning has also contributed to the understanding and optimization of 8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride derivatives. These computational approaches allow researchers to predict the properties and reactivities of molecules with high accuracy before conducting experimental synthesis. This has accelerated the discovery process by enabling virtual screening and rational design of new analogs with enhanced biological activity.

Another exciting application lies in the field of materials science. The unique electronic properties of brominated benzodioxins have been exploited in the development of organic semiconductors and light-emitting diodes (OLEDs). The electron-withdrawing nature of the methanesulfonyl chloride group influences charge transport properties, making this compound a candidate for designing advanced materials with tailored functionalities.

The versatility of 8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride extends to its role as an intermediate in agrochemical research. Sulfonamide-based compounds are widely used as herbicides and fungicides due to their efficacy against various plant pathogens. By incorporating this scaffold into novel agrochemical formulations, researchers aim to develop environmentally friendly alternatives that minimize ecological impact while maintaining high crop protection efficacy.

In conclusion,8-Bromo-2,3-dihydro-1,4-benzodioxin-6-methanesulfonyl chloride (CAS No. 1248242-84-3) stands out as a multifaceted compound with broad applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and biologists alike. As research continues to uncover new methodologies and applications,this molecule is poised to play an increasingly important role in advancing chemical biology and pharmaceutical innovation.